Cas no 352530-29-1 (4-Ethynylpyridine hydrochloride)

• Product Name: 4-Ethynylpyridine hydrochloride
• CAS No: 352530-29-1
• MF: C₇H₆ClN
• MW: 139.582240581512
• MDL: MFCD03093912
• CID: 67812
• PubChem ID: 16216931
• Update Time: 2025-04-18

4-Ethynylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethynylpyridine hydrochloride
• 4-Ethynylpyridinehychloride salt
• 4-Ethynylpyridine
• 4-Ethynyl-Pyridine Hydrochloride
• 4-ETHYNYLPYRIDINE HCL
• 4-Pyridylacetylene Hydrochloride
• EthylenediaMinetetraacetic acid disodiuM salt dihydrate
• Pyridine,4-ethynyl-, hydrochloride (9CI)
• 4-Pyridylethyne hydrochloride
• Pyridine, 4-ethynyl-, hydrochloride
• 4-Ethynylpyridinehydrochloride
• PubChem19527
• 4-Ethynylpyridine, HCl
• 4-ethynylpyridine,hydrochloride
• 4-ethynyl pyridine hydrochloride
• RW2060
• 4-Ethynylpyridine hydrochloride (1:1)
• CS-
• EN300-206231
• DTXSID50584183
• AKOS015846967
• 4-Ethynylpyridine--hydrogen chloride (1/1)
• SCHEMBL1190733
• 352530-29-1
• E1043
• KFBZWZGIZHLUBX-UHFFFAOYSA-N
• SY009430
• MFCD03093912
• AS-11324
• SB10331
• J-515313
• CS-W002996
• 4-Ethynylpyridine hydrochloride, solid, 97%
• A822683
• AM20070134
• FT-0630205
• AC-7563
• 4-Ethynylpyridine Hydrochloride (>85%)
• 4-ethynylpyridine;hydrochloride

• MDL： MFCD03093912
• Inchi： 1S/C7H5N.ClH/c1-2-7-3-5-8-6-4-7;/h1,3-6H;1H
• InChI Key： KFBZWZGIZHLUBX-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 139.01900
• Monoisotopic Mass: 139.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Light-green to Brown Solid
• Melting Point: 150 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 12.89000
• LogP: 1.86490
• Sensitiveness: Sensitive to light
• Vapor Pressure: No data available

4-Ethynylpyridine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38